3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: 3-chloro-6-fluoro-N-(4-hydroxycyclohexyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H15ClFNO2S/c16-13-11-6-1-8(17)7-12(11)21-14(13)15(20)18-9-2-4-10(19)5-3-9/h1,6-7,9-10,19H,2-5H2,(H,18,20)
• InChI Key: RFYJPTANTJXEBV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)C2=C(C3=C(S2)C=C(C=C3)F)Cl)O
• Molecular Formula: C15H15ClFNO2S
• DSSTOX Substance ID: DTXSID201148598
• Molecular Weight: 327.8 g/mol
• CAS RN: 1090385-95-7

Description

3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide, also known as CFT-2, is an important organic compound due to its unique structure and potential for use in scientific research. It is an aromatic compound with a sulfur-containing heterocyclic ring, which is found in a variety of organic compounds. CFT-2 has been studied extensively in recent years due to its ability to interact with biological systems, and its potential to be used in a variety of applications.

Scientific Research Applications

3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide has a variety of potential applications in scientific research. It has been studied for its potential to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and other processes. In addition, 3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide has been studied for its potential to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in memory and learning. 3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide has also been studied for its potential to act as a modulator of the serotonin transporter (SERT), which is involved in the regulation of mood and behavior.

Mechanism of Action

The mechanism of action of 3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide is still being studied, but it is believed to involve the interaction of the compound with the active sites of the enzymes it targets. 3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide is thought to interact with the active sites of the enzymes, blocking their activity and thus inhibiting their function.
Biochemical and Physiological Effects
3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide has been studied for its potential to act as an inhibitor of the enzymes COX-2, AChE, and SERT. Inhibition of these enzymes has been shown to have a variety of biochemical and physiological effects. Inhibition of COX-2 has been shown to reduce inflammation, while inhibition of AChE has been shown to improve memory and learning. Inhibition of SERT has been shown to improve mood and behavior.

Advantages and Limitations for Lab Experiments

The use of 3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it can be synthesized relatively easily. In addition, 3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide has been studied extensively, making it a well-characterized compound with a known mechanism of action. However, there are also some limitations to the use of 3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide in laboratory experiments. It is a relatively new compound, and its effects on biological systems are still being studied. In addition, 3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide is a synthetic compound, and its use may raise safety concerns in some experiments.

Future Directions

3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide has a variety of potential applications in scientific research, and its use is likely to increase in the future. Future research may focus on the development of more efficient synthesis methods, as well as the study of the compound’s effects on other biological systems. In addition, future research may focus on the development of methods to increase the stability and bioavailability of the compound, making it more suitable for use in laboratory experiments. Finally, future research may focus on the development of methods to reduce the toxicity of the compound, making it safer for use in human clinical trials.

Synthesis Methods

3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide can be synthesized in a two-step process, beginning with the reaction of 4-hydroxycyclohexanone and 6-fluoro-3-chlorobenzo[b]thiophene-2-carboxylic acid. This reaction produces the intermediate product, 4-hydroxycyclohexyl-6-fluoro-3-chlorobenzo[b]thiophene-2-carboxylate, which is then reacted with ammonia to produce 3-Chloro-6-fluoro-N-(4-hydroxycyclohexyl)benzo[b]thiophene-2-carboxamide. This method of synthesis is efficient and cost-effective, making it an attractive option for researchers.